Cas no 126989-11-5 (Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en))
126989-11-5 structure
Product Name:Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en)
CAS No:126989-11-5
MF:C22H25NO10
MW:463.43460726738
CID:1220814
Update Time:2022-07-26
Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en) Chemical and Physical Properties
Names and Identifiers
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- Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en)
- tetraethyl 2,2'-((5-nitro-1,3-phenylene)bis(methanylylidene))dimalonate
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- Inchi: 1S/C22H25NO10/c1-5-30-19(24)17(20(25)31-6-2)12-14-9-15(11-16(10-14)23(28)29)13-18(21(26)32-7-3)22(27)33-8-4/h9-13H,5-8H2,1-4H3
- InChI Key: KRERGWWZUKLCGD-UHFFFAOYSA-N
- SMILES: C1(/C=C(\C(OCC)=O)/C(OCC)=O)=CC([N+]([O-])=O)=CC(/C=C(/C(OCC)=O)\C(OCC)=O)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 15
Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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